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Environmental Profile & Comparison with
Organophosphates

The following table summarizes the key environmental fate properties of bioresmethrin based on available

data.

Property Bioresmethrin
General Organophosphates
(OPs)

Data
Source &
Context

Soil Degradation
(Aerobic)

Data not available in search

results; described as
"not...environmentally persistent"

[1]

Varies widely (e.g., chlorpyrifos

DT₅₀ ~ 60-120 days; malathion
DT₅₀ ~ 1-25 days)

[1]

Aqueous
Solubility

0.3 mg/L (at 20°C, pH 7) [1] Generally higher (e.g.,

chlorpyrifos ~ 1.4 mg/L;
malathion ~ 150 mg/L)

[1]
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Property Bioresmethrin
General Organophosphates
(OPs)

Data
Source &
Context

Octanol-Water
Partition Coeff.
(Log P)

4.7 (estimated) [1] Generally moderate (e.g.,
chlorpyrifos Log P ~ 4.7-5.0;

malathion Log P ~ 2.4)

[1]

Volatility (Vapour
Pressure)

18.6 mPa [1] Varies widely (e.g., chlorpyrifos

~ 2.7 mPa; malathion ~ 5.3
mPa)

[1]

Leaching
Potential

Low (predicted based on
properties) [1]

Variable; some OPs (e.g.,
dimethoate) have high leaching

potential

[1]

Ecotoxicity to
Fish & Aquatic
Invertebrates

Highly toxic [1] Highly toxic (mechanism of

action differs)

[1]

Ecotoxicity to
Honeybees

Highly toxic [1] Variable toxicity (e.g., highly
toxic to bees)

[1]

Bioresmethrin is a broad-spectrum pyrethroid insecticide. Its low water solubility and high Log P value

indicate a strong tendency to bind to soil and organic matter, explaining its low leaching potential and

reduced risk of groundwater contamination [1]. Its vapour pressure suggests it can be moderately volatile,

which could lead to loss from treated surfaces and potential drift during application [1].

Experimental Data & Efficacy

Historical grain protectant trials demonstrate bioresmethrin's effectiveness. The diagram below illustrates

the experimental workflow for evaluating its efficacy and persistence in stored grain.
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Experimental Workflow for Grain Protectant Trials [2]

A specific silo trial showed that grain treated with 4 ppm bioresmethrin plus 20 ppm piperonyl butoxide

(a synergist) effectively controlled all exposed insect species for 12 months. In contrast, 12 ppm malathion

showed control failures against certain species after 8 months, highlighting efficacy challenges, particularly

against resistant pests [2].
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Degradation and Metabolic Pathways

Bioresmethrin degrades in the environment and metabolizes in organisms through specific pathways,

primarily involving ester cleavage and oxidation, as shown below.
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Bioresmethrin Degradation and Metabolic Pathways [3]

Bioresmethrin is rapidly metabolized, with studies in rats showing the acid moiety is eliminated faster than

the alcohol moiety [3]. Key enzymes involved in its metabolism include specific Cytochrome P450 isoforms

(e.g., rat CYP2C6 and 2C11; human CYP2C8, 2C9, and 2C19) and carboxylesterases (specifically human

CE1) [3].

A Researcher's Guide to the Data

For Bioresmethrin: Rely on its low solubility and high Log P for initial soil and sediment fate
assessments. Its high toxicity to aquatic life and bees is a critical risk factor.

For Organophosphates: Avoid generalizing persistence. Consult substance-specific data for
parameters like soil DT₅₀. While OPs degrade differently, their high aquatic toxicity remains a

significant concern.
Regarding Experimental Data: The available comparative data comes from historical grain trials.

Modern, side-by-side laboratory studies under controlled conditions for a full range of environmental
fate parameters were not identified in the search results.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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